N,N'-bis(3,5-dichlorophenyl)terephthalamide

• IUPAC Name: 1-N,4-N-bis(3,5-dichlorophenyl)benzene-1,4-dicarboxamide
• InChI: InChI=1S/C20H12Cl4N2O2/c21-13-5-14(22)8-17(7-13)25-19(27)11-1-2-12(4-3-11)20(28)26-18-9-15(23)6-16(24)10-18/h1-10H,(H,25,27)(H,26,28)
• InChI Key: BIUXUQJYJLLBFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(=O)NC2=CC(=CC(=C2)Cl)Cl)C(=O)NC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C20H12Cl4N2O2
• Molecular Weight: 454.1 g/mol

Description

N,N'-bis(3,5-dichlorophenyl)terephthalamide, commonly known as BDP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. BDP is a white crystalline powder that is soluble in organic solvents. It has been found to possess unique chemical and physical properties, making it a promising candidate for use in various applications.

Mechanism of Action

The mechanism of action of BDP is not fully understood. However, it has been suggested that BDP may exert its antimicrobial and antiviral effects by disrupting the cell membrane of microorganisms and viruses. BDP has also been found to inhibit the growth of cancer cells by inducing apoptosis.
Biochemical and Physiological Effects:
BDP has been found to have minimal toxicity in humans and animals. Studies have shown that BDP does not cause any significant adverse effects on vital organs such as the liver and kidneys. Additionally, BDP has been found to have low cytotoxicity, making it a promising candidate for use in various biomedical applications.

Advantages and Limitations for Lab Experiments

BDP has several advantages for use in laboratory experiments. It is readily available and relatively inexpensive. Additionally, BDP is stable under normal laboratory conditions and can be easily stored for extended periods. However, BDP has limited solubility in water, which can make it difficult to use in aqueous solutions.

Future Directions

There are several future directions for research on BDP. One potential application for BDP is in the development of new antimicrobial and antiviral agents. Additionally, BDP may have potential applications in the development of new flame retardants and catalysts. Further research is needed to fully understand the mechanism of action of BDP and its potential applications in various fields.
In conclusion, BDP is a promising chemical compound that has gained attention in scientific research due to its unique properties and potential applications. Its synthesis method is efficient and yields high-quality BDP. BDP has been found to possess antimicrobial, antiviral, and anticancer properties, making it a promising candidate for use in various fields. Further research is needed to fully understand the mechanism of action of BDP and its potential applications in various fields.

Scientific Research Applications

BDP has been extensively studied for its potential applications in various fields. It has been found to possess antimicrobial, antiviral, and anticancer properties. BDP has also been studied for its use as a catalyst in organic reactions. Additionally, BDP has been found to be an effective flame retardant.